Cas no 20357-12-4 (1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)-)

• Product Name: 1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)-
• CAS No: 20357-12-4
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 238928
• Update Time: 2024-01-26

1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid,4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)-
• 1H-Indole-3-carboxylic acid, 4,5,6,7-tetrahydro-2-methyl-1-(4-methylphenyl)-

• Inchi： 1S/C17H19NO2/c1-11-7-9-13(10-8-11)18-12(2)16(17(19)20)14-5-3-4-6-15(14)18/h7-10H,3-6H2,1-2H3,(H,19,20)
• InChI Key： NYVGNLKJKIAIOE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C2=C(CCCC2)C(C(O)=O)=C1C

Computed Properties

• Exact Mass: 269.14167

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 455.2±45.0 °C(Predicted)
• PSA: 42.23
• pka: 6.42±0.20(Predicted)